Cas no 1096786-38-7 (5-fluoro-2-(4-methylphenoxy)benzaldehyde)

5-fluoro-2-(4-methylphenoxy)benzaldehyde structure
1096786-38-7 structure
Product Name:5-fluoro-2-(4-methylphenoxy)benzaldehyde
CAS No:1096786-38-7
MF:C14H11FO2
MW:230.234347581863
CID:854894
Update Time:2022-07-26

5-fluoro-2-(4-methylphenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-(4-methylphenoxy)benzaldehyde
    • Benzaldehyde, 5-fluoro-2-(4-methylphenoxy)-
    • Inchi: 1S/C14H11FO2/c1-10-2-5-13(6-3-10)17-14-7-4-12(15)8-11(14)9-16/h2-9H,1H3
    • InChI Key: VMJSOXCFFVSWGN-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(F)=CC=C1OC1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 230.074
  • Monoisotopic Mass: 230.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
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